Cas no 1806424-08-7 (Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate)
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C13H17NO4/c1-3-18-12(15)7-5-9-8-10(13(16)17-2)4-6-11(9)14/h4,6,8H,3,5,7,14H2,1-2H3
- InChI Key: ZZIYCVOTVCDUQP-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=C(C(=O)OC)C=CC=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 293
- XLogP3: 1.5
- Topological Polar Surface Area: 78.6
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013707-250mg |
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate |
1806424-08-7 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015013707-500mg |
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate |
1806424-08-7 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015013707-1g |
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate |
1806424-08-7 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate
Introduction to Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806424-08-7)
Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate, a compound with the chemical identifier CAS No. 1806424-08-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry.
The molecular structure of Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate consists of a benzoate core substituted with an amino group at the 4-position and a propyl chain modified with an ethoxy group at the 3-position. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both amino and ester functionalities provides multiple points for chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities.
In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The benzoate moiety, known for its stability and versatility, is frequently employed in the design of pharmacophores. Additionally, the propyl chain with an ethoxy substituent introduces flexibility and modularity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.
One of the most compelling aspects of Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate is its potential role in the development of bioactive molecules. The amino group can serve as a nucleophile in various coupling reactions, facilitating the attachment of other pharmacophoric units. This reactivity makes it a valuable building block for constructing more complex drug candidates. Furthermore, the ester functionality can be hydrolyzed under specific conditions to yield a carboxylic acid derivative, which may exhibit different biological activities compared to its ester form.
Recent studies have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate positions it as a promising candidate for further exploration. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The benzoate scaffold is known to interact effectively with protein targets, making it an ideal platform for designing selective inhibitors.
The propyl chain with an ethoxy group also contributes to the compound's pharmacological profile. Ethoxy-substituted aliphatic chains are commonly found in biologically active molecules due to their ability to enhance oral bioavailability and metabolic stability. This feature is particularly relevant in drug development, where optimizing pharmacokinetic properties is essential for therapeutic efficacy.
Advances in computational chemistry have further facilitated the exploration of Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate's potential applications. Molecular modeling studies have shown that this compound can interact with various biological targets through multiple binding modes. These interactions are critical for understanding its mechanism of action and designing derivatives with improved potency and selectivity.
In conclusion, Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutics.
1806424-08-7 (Methyl 4-amino-3-(3-ethoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)